Cas no 495410-01-0 (1,3,2-Benzodioxaborole, 2-(1-propenyl)-)

• Product name: 1,3,2-Benzodioxaborole, 2-(1-propenyl)-
• CAS No: 495410-01-0
• MF: C₉H₉BO₂
• MW: 159.977562665939
• CID: 1524143
• PubChem ID: 20725514

1,3,2-Benzodioxaborole, 2-(1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Benzodioxaborole, 2-(1-propenyl)-
• SCHEMBL10047361
• 495410-01-0
• (E)-2-(Prop-1-en-1-yl)benzo[d][1,3,2]dioxaborole
• 2-(Prop-1-en-1-yl)benzo[d][1,3,2]dioxaborole

• Inchi： InChI=1S/C9H9BO2/c1-2-7-10-11-8-5-3-4-6-9(8)12-10/h2-7H,1H3/b7-2+
• InChI Key： OLZZYVWVRXZCMP-FARCUNLSSA-N
• SMILES： B1(OC2=CC=CC=C2O1)C=CC

Computed Properties

• Exact Mass: 159.07317
• Monoisotopic Mass: 160.0695597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46